Cas no 2411221-68-4 (2-[1-(Oxirane-2-carbonyl)piperidin-3-yl]-4,5,6,7-tetrahydro-1,3-benzothiazole)

• Product Name: 2-[1-(Oxirane-2-carbonyl)piperidin-3-yl]-4,5,6,7-tetrahydro-1,3-benzothiazole
• CAS No: 2411221-68-4
• MF: C₁₅H₂₀N₂O₂S
• MW: 292.396502494812
• CID: 5912643
• PubChem ID: 154880105
• Update Time: 2025-07-13

2-[1-(Oxirane-2-carbonyl)piperidin-3-yl]-4,5,6,7-tetrahydro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• EN300-7560984
• 2-[1-(oxirane-2-carbonyl)piperidin-3-yl]-4,5,6,7-tetrahydro-1,3-benzothiazole
• Z3687603516
• 2411221-68-4
• Oxiran-2-yl-[3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidin-1-yl]methanone
• 2-[1-(Oxirane-2-carbonyl)piperidin-3-yl]-4,5,6,7-tetrahydro-1,3-benzothiazole

• Inchi： 1S/C15H20N2O2S/c18-15(12-9-19-12)17-7-3-4-10(8-17)14-16-11-5-1-2-6-13(11)20-14/h10,12H,1-9H2
• InChI Key： KERAPCWTPJDZTA-UHFFFAOYSA-N
• SMILES： S1C2CCCCC=2N=C1C1CCCN(C(C2CO2)=O)C1

Computed Properties

• Exact Mass: 292.12454906g/mol
• Monoisotopic Mass: 292.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74Ų

Additional information on 2-[1-(Oxirane-2-carbonyl)piperidin-3-yl]-4,5,6,7-tetrahydro-1,3-benzothiazole

Introduction to 2-[1-(Oxirane-2-carbonyl)piperidin-3-yl]-4,5,6,7-tetrahydro-1,3-benzothiazole (CAS No. 2411221-68-4)

The compound 2-[1-(Oxirane-2-carbonyl)piperidin-3-yl]-4,5,6,7-tetrahydro-1,3-benzothiazole, identified by the CAS number 2411221-68-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule combines a piperidine ring with a tetrahydrobenzothiazole scaffold, further functionalized by an oxirane (epoxide) group. Such structural features make it a promising candidate for various pharmacological applications, particularly in the development of bioactive molecules targeting neurological and inflammatory pathways.

Recent research has highlighted the potential of tetrahydrobenzothiazole derivatives as scaffolds for drug discovery due to their ability to modulate multiple biological targets. The presence of the piperidine moiety enhances the solubility and metabolic stability of the compound, while the oxirane group introduces a reactive site for further chemical modifications or for direct interaction with biological targets. This dual functionality makes the compound particularly interesting for designing small-molecule inhibitors or agonists.

In the context of modern drug development, the integration of computational chemistry and high-throughput screening has accelerated the identification of novel bioactive compounds. The structural motif of 2-[1-(Oxirane-2-carbonyl)piperidin-3-yl]-4,5,6,7-tetrahydro-1,3-benzothiazole aligns well with current trends in medicinal chemistry, where hybrid structures are designed to achieve synergistic effects on multiple pathways. For instance, studies have shown that benzothiazole derivatives exhibit anti-inflammatory and analgesic properties, while piperidine-based compounds are frequently used in central nervous system (CNS) drug development.

The oxirane functional group in this molecule is particularly noteworthy due to its reactivity and potential for conformational flexibility. Epoxides are known to undergo ring-opening reactions with nucleophiles, which can be exploited to form covalent bonds with biological targets such as enzymes or receptors. This property makes the compound a valuable tool for developing probes or inhibitors in biochemical assays. Additionally, the tetrahydrobenzothiazole core is structurally similar to several approved drugs, suggesting that this compound may exhibit favorable pharmacokinetic profiles.

Advances in synthetic methodologies have also contributed to the growing interest in this class of compounds. Modern techniques allow for efficient preparation of complex heterocycles like 2-[1-(Oxirane-2-carbonyl)piperidin-3-yl]-4,5,6,7-tetrahydro-1,3-benzothiazole, enabling researchers to explore its pharmacological potential more rapidly. For example, transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been employed to construct the benzothiazole and piperidine moieties with high precision.

From a biological perspective, the compound’s structure suggests potential interactions with enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are key mediators of inflammation. The oxirane group could serve as a site for selective binding or allosteric modulation of these enzymes. Furthermore, the piperidine ring may interact with aromatic residues in protein active sites, enhancing binding affinity. Such interactions are critical for designing molecules that can modulate inflammatory responses without causing off-target effects.

Preclinical studies have begun to explore the pharmacological activity of derivatives sharing structural similarities with 2-[1-(Oxirane-2-carbonyl)piperidin-3-yl]-4,5,6,7-tetrahydro-1,3-benzothiazole. These studies have demonstrated promising results in models of pain and inflammation, indicating that this scaffold may be suitable for further development into therapeutic agents. The oxirane group’s ability to form stable intermediates during metabolic processes could also contribute to prolonged drug action.

The synthesis and characterization of this compound also highlight advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide detailed insights into the compound’s structure and purity, ensuring that subsequent biological evaluations are conducted on high-quality samples. High-resolution NMR allows researchers to confirm the connectivity of atoms and identify any impurities or degradation products.

In conclusion,2-[1-(Oxirane-2-carbonyl)piperidin-3-yl]-4,5,6,7-tetrahydro-1,3-benzothiazole (CAS No. 2411221-68-4) represents a compelling example of how structural innovation in medicinal chemistry can lead to novel bioactive molecules. Its unique combination of functional groups and its alignment with current drug discovery trends make it a valuable asset for academic and industrial research teams aiming to develop new treatments for neurological and inflammatory disorders.